2-Piperazin-1-yl-6-(trifluoromethoxy)-1,3-benzothiazole
Overview
Description
2-Piperazin-1-yl-6-(trifluoromethoxy)-1,3-benzothiazole is a chemical compound with the molecular formula C12H12F3N3OS . Its CAS number is 1204296-79-6 .
Molecular Structure Analysis
The molecular weight of this compound is 303.30300 . The molecular structure analysis can be performed using techniques such as NMR .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 303.30300 . The density, boiling point, melting point, and flash point are not available .Scientific Research Applications
Antiproliferative and Anti-HIV Activity
A study by Al-Soud et al. (2010) explored the synthesis of derivatives of 2-Piperazin-1-yl-6-(trifluoromethoxy)-1,3-benzothiazole. These compounds were evaluated for their antiproliferative activity against various human tumor-derived cell lines. Some showed significant effects, particularly on human splenic B-lymphoblastoid cells and human acute B-lymphoblastic leukemia cell lines. However, they were screened for anti-HIV activity, and no significant results were observed in this domain (Al-Soud et al., 2010).
Anticancer and Anti-Inflammatory Activity
Another research by Ghule et al. (2013) focused on the synthesis of N-(1,3-benzothiazol-2-yl)-2-[4-(5-cyano-6-imino-2-oxo1,2,3,4-tetrahydropyrimidin-4-yl)piperazin-1-yl]acetamide derivatives and evaluated their anticancer and anti-inflammatory activity. The compounds exhibited selective influence on cancer cell lines and remarkable anti-inflammatory activity (Ghule et al., 2013).
Synthesis of Piperazinyl Benzothiazole/Benzoxazole Derivatives
Murty et al. (2013) described the synthesis of substituted 2-(piperazin-1-yl)benzothiazole/benzoxazole derivatives. These compounds were tested for cytotoxicity against various human cancer cell lines, with some showing maximum cytotoxic activity, particularly against skin and breast cancer cell lines (Murty et al., 2013).
Anti-acetylcholinesterase Activity
A study conducted by Mohsen et al. (2014) synthesized benzothiazole derivatives bearing piperazine and thiocarbamate moieties. These were investigated for their anticholinesterase properties, with some compounds identified as potent anticholinesterase agents, showing inhibitory effects comparable to Donepezil (Mohsen et al., 2014).
Mechanism of Action
Target of Action
The primary target of 2-Piperazin-1-yl-6-(trifluoromethoxy)-1,3-benzothiazole is the Voltage-Gated Sodium Channels (VGSCs) . VGSCs are integral membrane proteins that help establish and control the cell membrane’s potential by allowing the flow of sodium ions .
Biochemical Pathways
The compound’s interaction with VGSCs affects the sodium ion flow across the cell membrane . This can influence various biochemical pathways, particularly those involving nerve impulse transmission and muscle contraction .
Pharmacokinetics
These properties would significantly impact the compound’s bioavailability and therapeutic potential .
Result of Action
The molecular and cellular effects of this compound’s action depend on its interaction with VGSCs . By influencing sodium ion flow, it could potentially affect nerve impulse transmission and muscle contraction .
Action Environment
Environmental factors such as pH, temperature, and the presence of other ions can influence the action, efficacy, and stability of this compound .
properties
IUPAC Name |
2-piperazin-1-yl-6-(trifluoromethoxy)-1,3-benzothiazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12F3N3OS/c13-12(14,15)19-8-1-2-9-10(7-8)20-11(17-9)18-5-3-16-4-6-18/h1-2,7,16H,3-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFWQLRCODRPXKE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=NC3=C(S2)C=C(C=C3)OC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12F3N3OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.